6-Amino-3-(2-fluoro-5-methoxyphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(2-fluoro-5-methoxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H11FN2O3/c1-19-7-2-4-10(14)9(6-7)8-3-5-11(15)16-12(8)13(17)18/h2-6H,1H3,(H2,15,16)(H,17,18)
• InChI Key: PBLWDCAJWNUIIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=C(N=C(C=C2)N)C(=O)O
• Molecular Formula: C13H11FN2O3
• Molecular Weight: 262.24 g/mol

Description

6-Amino-3-(2-fluoro-5-methoxyphenyl)picolinic acid, or 6-Amino-3-FMPPA, is a synthetic small molecule used in scientific research. It is a white solid with a molecular weight of 188.17 g/mol and a purity of 95%. 6-Amino-3-FMPPA has been studied for its potential applications in various fields, including biochemistry, physiology, and drug development.

Scientific Research Applications

6-Amino-3-FMPPA has been studied for its potential applications in various fields, including biochemistry, physiology, and drug development. It has been used in experiments to study the mechanisms of action of various drugs, including antiepileptic drugs and drugs targeting G-protein coupled receptors. It has also been used in studies of protein-protein interactions and enzyme kinetics.

Mechanism of Action

6-Amino-3-FMPPA has been shown to act as an agonist of G-protein coupled receptors (GPCRs). It binds to the receptor and activates the G-protein, which in turn activates downstream signaling pathways. This activation of the G-protein leads to a variety of physiological effects, depending on the receptor targeted.
Biochemical and Physiological Effects
6-Amino-3-FMPPA has been shown to have a variety of biochemical and physiological effects, depending on the receptor targeted. It has been shown to activate the G-protein coupled receptor for adenosine, which leads to increased levels of intracellular cAMP and increased levels of cyclic AMP-dependent protein kinase activity. It has also been shown to activate the G-protein coupled receptor for histamine, which leads to increased levels of intracellular calcium and increased levels of phospholipase C activity.

Advantages and Limitations for Lab Experiments

6-Amino-3-FMPPA has several advantages and limitations for laboratory experiments. One advantage is that it is a synthetic small molecule, which makes it easy to synthesize and purify. Additionally, it has a high purity of 95%, which makes it ideal for use in experiments. However, it is not as potent as some other G-protein coupled receptor agonists, which limits its use in some experiments.

Future Directions

The potential applications of 6-Amino-3-FMPPA are still being explored. Some potential future directions include further research into its mechanism of action and its effects on other G-protein coupled receptors. Additionally, more research could be done to explore the effects of 6-Amino-3-FMPPA on drug metabolism and drug-drug interactions. Finally, further research could be done to explore the potential therapeutic applications of 6-Amino-3-FMPPA.

Synthesis Methods

6-Amino-3-FMPPA is synthesized by the reaction of 2-fluoro-5-methoxyphenylacetic acid with 6-amino-3-picolinic acid. The reaction is carried out in a 1:1 molar ratio at room temperature for 1-2 hours. The product is then purified by column chromatography to obtain a 95% purity of 6-Amino-3-FMPPA.